2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester

• Molecular Formula: C11H19NO4S
• Molecular Weight: 261.34 g/mol
• IUPAC Name: ethyl 2-(butylsulfonylamino)pent-4-ynoate
• InChI: InChI=1S/C11H19NO4S/c1-4-7-9-17(14,15)12-10(8-5-2)11(13)16-6-3/h2,10,12H,4,6-9H2,1,3H3
• InChI Key: JPKSXKUMUDMXMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC(CC#C)C(=O)OCC

Description

2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester is a useful research compound. Its molecular formula is C11H19NO4S and its molecular weight is 261.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of propargyl glycine ethyl ester hydrochloride (from treatment of 2.0 g (17.7 mmol) with EtOH/HCl at reflux) in CH2Cl12 (30 μl) and 10 ml (57 mmol) diisopropylethylamine was cooled to 0° C. and 35 ml of butanesulfonyl chloride added dropwise. After 30 minutes, reaction mixture was poured into the cold 10% citric acid solution and saturated with ether. The organic phase was washed with NaHCO3 solution, brine and dried (MgSO4). The crude product was purified by flash column chromatography to afford 2.6 g of 18-1.